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Compound of Interest

Compound Name: Amorphispironone

Cat. No.: B1652116

IUPAC Name: (12R,13R,16S)-3',4'-dimethoxy-5,5-dimethylspiro[6,14,17-
trioxatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2(7),3,8-tetraene-13,6'-cyclohexa-2,4-
diene]-1',11-dione[1]

CAS Number: 139006-28-3[1]

Summary

Amorphispironone, also known as Amorphispironon E, is a natural product isolated from the
plant Amorpha fruticosa. While its chemical structure and basic identifiers have been
established, a comprehensive review of publicly available scientific literature reveals a
significant lack of in-depth research on this specific compound. It has been broadly categorized
as a cytotoxic agent, but detailed studies elucidating its biological mechanisms, specific
signaling pathways, and quantitative experimental data are not available.

Chemical Identification

A summary of the key chemical identifiers for Amorphispironone is provided in the table
below.
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Identifier Value

(12R,13R,16S)-3',4"-dimethoxy-5,5-
dimethylspiro[6,14,17-

IUPAC Name trioxatetracyclo[8.7.0.02,7.012,16]heptadeca-
1(10),2(7),3,8-tetraene-13,6'-cyclohexa-2,4-
diene]-1',11-dione[1]

CAS Number 139006-28-3[1]
Molecular Formula C23H2207
Source Amorpha fruticosa (leaves and twigs)

Biological Activity

Information regarding the biological activity of Amorphispironone is scarce. It is mentioned in
literature as a "cytotoxic agent”; however, specific studies detailing its efficacy, the cell lines it
affects, or its mechanism of action are not present in the surveyed literature. The broader
context of research on Amorpha fruticosa indicates that the plant contains a variety of bioactive
compounds with potential medicinal properties, but Amorphispironone itself has not been a
focus of detailed investigation.

Availability of Experimental Data

A thorough search for experimental protocols, quantitative data, and signaling pathway
information related to Amorphispironone yielded no specific results. The core requirements
for an in-depth technical guide, including detailed methodologies for key experiments and
structured tables of quantitative data, cannot be fulfilled due to the absence of such information
in the public scientific domain.

Signaling Pathways and Experimental Workflows

As no studies detailing the mechanism of action or experimental investigation of
Amorphispironone were found, it is not possible to create diagrams for signaling pathways or
experimental workflows.
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In conclusion, while Amorphispironone has been identified and isolated, it remains a poorly
characterized compound. For researchers, scientists, and drug development professionals, this
represents an unexplored area of natural product chemistry and pharmacology. Further
investigation would be required to determine its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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